IRAK inhibitor 4 trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
IRAK inhibitor 4 (trans) is the trans form of IRAK inhibitor 4,which is an interleukin-1 receptor associated kinase 4(IRAK4) inhibitor.
Scientific Research Applications
Inflammation and Immune Disorders
IRAK-4 inhibitors show promise in managing immune and inflammation-related disorders. They play a key role in the innate immune system, quickly responding to pathogens and mounting a "first line" defense. However, overstimulation can lead to severe inflammatory damage. IRAK-4 inhibitors have been evaluated for their ability to regulate abnormal levels of cytokines in various inflammatory and immune disorders, including rheumatoid arthritis, inflammatory bowel disease, psoriasis, gout, asthma, and cancer (Bahia, Kaur, Silakari, & Silakari, 2015).
Signal Transduction in Immune Responses
IRAK-4 is crucial in signal transduction pathways utilized by interleukin-1 receptor (IL-1R), interleukin-18 receptor (IL-18R), and Toll-like receptors (TLRs). Its role as the "master IRAK" makes it indispensable for IL-1R/TLR signaling, with mutations in IRAK-4 linked to susceptibility to bacterial infections. The modulation of IRAK-4 kinase activity offers a therapeutic approach for treating immune and inflammatory diseases (Wang et al., 2009).
Structural Insights for Drug Design
The crystal structures of the phosphorylated human IRAK-4 kinase domain in complex with inhibitors provide insights into IRAK-4 function and the design of selective inhibitors. These structures reveal unique features of IRAK-4 that distinguish it from other protein kinases, aiding in the development of specific IRAK-4 kinase inhibitors (Wang et al., 2006).
Role in TLR-mediated Immune Response
IRAKs mediate the activation of nuclear factor-kappaB (NF-kappaB) and mitogen-activated protein kinase (MAPK) pathways. Although initially thought to have redundant functions, knockout studies suggest specific roles for different IRAKs, including IRAK-1 in tumor necrosis factor receptor (TNFR) superfamily-induced signaling pathways (Janssens & Beyaert, 2003).
Potential in Rheumatoid Arthritis Treatment
IRAK-4 inhibitors have entered clinical trials for rheumatoid arthritis (RA) treatment. Their potential lies in targeting innate immune system signaling pathways involved in inflammation and joint destruction in RA (Wiese, Manning-Bennett, & Abuhelwa, 2020).
properties
Molecular Formula |
C33H35F3N6O3 |
---|---|
Molecular Weight |
620.66 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.